Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H15N3O2 B061054 ethyl 4-amino-2-propyl-1H-imidazole-5-carboxylate CAS No. 164535-24-4

ethyl 4-amino-2-propyl-1H-imidazole-5-carboxylate

Cat. No. B061054
CAS RN: 164535-24-4
M. Wt: 197.23 g/mol
InChI Key: ZFYZXVPRXLUXSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05389661

Procedure details

A mixture of methyl propionimidate hydrochloride (4.8 g), ethyl 2-amino-2-cyanoacetate oxalate (4.0 g), anhydrous sodium acetate (9.1 g), and absolute ethanol (75 mL) was stirred at room temperature for 18 hours. Solids were removed by filtration and the filtrate was evaporated. The residue was partitioned between ethyl acetate and water. The ethyl acetate layer was washed with saturated NaCl, dried over MgSo4, and evaporated. Flash chromatography on silica gel, eluting with a gradient of dichloromethane-ethyl acetate (75:25) to ethyl acetate gives the title compound (2.7 g) as a pale yellow solid, mp 111°-114° C.; MS (DEI) 211 (m).
Name
methyl propionimidate hydrochloride
Quantity
4.8 g
Type
reactant
Reaction Step One
Name
ethyl 2-amino-2-cyanoacetate oxalate
Quantity
4 g
Type
reactant
Reaction Step One
Name
sodium acetate
Quantity
9.1 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
75 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
Cl.[C:2](=[NH:7])(OC)[CH2:3][CH3:4].[C:8](O)(=O)C(O)=O.[NH2:14][CH:15]([C:21]#[N:22])[C:16]([O:18][CH2:19][CH3:20])=[O:17].C([O-])(=O)C.[Na+]>C(O)C>[NH2:22][C:21]1[N:7]=[C:2]([CH2:3][CH2:4][CH3:8])[NH:14][C:15]=1[C:16]([O:18][CH2:19][CH3:20])=[O:17] |f:0.1,2.3,4.5|

Inputs

Step One
Name
methyl propionimidate hydrochloride
Quantity
4.8 g
Type
reactant
Smiles
Cl.C(CC)(OC)=N
Name
ethyl 2-amino-2-cyanoacetate oxalate
Quantity
4 g
Type
reactant
Smiles
C(C(=O)O)(=O)O.NC(C(=O)OCC)C#N
Name
sodium acetate
Quantity
9.1 g
Type
reactant
Smiles
C(C)(=O)[O-].[Na+]
Name
ethanol
Quantity
75 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred at room temperature for 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Solids were removed by filtration
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated
CUSTOM
Type
CUSTOM
Details
The residue was partitioned between ethyl acetate and water
WASH
Type
WASH
Details
The ethyl acetate layer was washed with saturated NaCl
CUSTOM
Type
CUSTOM
Details
dried over MgSo4
CUSTOM
Type
CUSTOM
Details
evaporated
WASH
Type
WASH
Details
Flash chromatography on silica gel, eluting with a gradient of dichloromethane-ethyl acetate (75:25) to ethyl acetate

Outcomes

Product
Details
Reaction Time
 18 h
Name
title compound
Type
product
Smiles
NC=1N=C(NC1C(=O)OCC)CCC
Measurements
Type Value Analysis
AMOUNT: MASS 2.7 g
YIELD: CALCULATEDPERCENTYIELD 74.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.